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Compound of Interest

Compound Name: Ethanedioyl dibromide

Cat. No.: B108731 Get Quote

Technical Support Center: Ethanedioyl
Dibromide
This technical support center provides essential information for the safe handling, storage, and

use of Ethanedioyl dibromide (also known as Oxalyl bromide) in a research and development

setting.

Frequently Asked Questions (FAQs)
Q1: What is Ethanedioyl dibromide and what are its primary hazards?

Ethanedioyl dibromide (C₂Br₂O₂) is a highly reactive chemical intermediate used in organic

synthesis. It is a corrosive material that can cause severe skin burns and eye damage.[1][2] It

is also harmful if inhaled and reacts violently with water, liberating toxic gas.[1][3]

Q2: What are the immediate first aid measures in case of exposure?

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately take off all contaminated clothing and wash the affected area with

soap and plenty of water. Seek immediate medical attention.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician immediately.[1][4]

Q3: What personal protective equipment (PPE) should be worn when handling Ethanedioyl
dibromide?

A comprehensive set of PPE is required for handling this substance:

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield as

described by OSHA's eye and face protection

regulations.[1]

Skin Protection

Chemical-resistant gloves (e.g., Butyl rubber,

Neoprene) and protective clothing to prevent

skin exposure.[1]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate filter for

acid gases and particulates if exposure limits

are exceeded or if irritation is experienced.[1]

Q4: What are the proper storage conditions for Ethanedioyl dibromide?

Ethanedioyl dibromide is sensitive to moisture, light, and air.[1] Therefore, it must be stored

under the following conditions:

Keep in a dry place.[1]

Keep the container tightly closed.[1]

Store in a well-ventilated place.[1]

Protect from direct sunlight.[1]
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Store under an inert atmosphere, such as nitrogen.[1]

Keep refrigerated.[1]

Store locked up.[1]

Q5: What materials are incompatible with Ethanedioyl dibromide?

Avoid contact with the following:

Water (reacts violently).[1][3]

Strong oxidizing agents.[1]

Moist air.[1]

Troubleshooting Guides
Scenario 1: A small spill of Ethanedioyl dibromide has occurred in the fume hood.

Immediate Action: Ensure the fume hood is functioning correctly. Restrict access to the area.

Personal Protection: Wear the full PPE as detailed in the FAQs.

Containment: Cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite). Do

not use water.

Neutralization (for residue): After absorbing the bulk of the spill, the area can be cautiously

wiped with a cloth dampened with a dilute solution of sodium bicarbonate to neutralize any

remaining acid halide.

Cleanup: Carefully collect the absorbent material and any contaminated items into a

designated, labeled waste container for hazardous materials.

Decontamination: Decontaminate the area with a suitable solvent (e.g., isopropanol) followed

by soap and water, ensuring all residues are removed.
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Disposal: Dispose of the waste according to institutional and local regulations for hazardous

chemical waste.[1]

Scenario 2: A reaction involving Ethanedioyl dibromide is not proceeding as expected.

Check Reagent Quality: Ethanedioyl dibromide is highly sensitive to moisture. If the

reagent has been improperly stored, it may have degraded. Consider using a fresh bottle or

redistilling the reagent if appropriate safety measures are in place.

Inert Atmosphere: Ensure the reaction is being carried out under a strictly inert atmosphere

(e.g., nitrogen or argon). Any moisture or oxygen can quench the reaction.

Solvent Purity: Use anhydrous solvents. The presence of water in the solvent will rapidly

decompose the Ethanedioyl dibromide.

Temperature Control: Many reactions with Ethanedioyl dibromide, such as the Swern

oxidation, require very low temperatures (e.g., -78 °C).[2] Ensure the reaction temperature is

being accurately monitored and maintained.

Experimental Protocols
Detailed Methodology: The Swern Oxidation of a Primary Alcohol to an Aldehyde

The Swern oxidation is a widely used reaction that converts primary and secondary alcohols to

aldehydes and ketones, respectively, using dimethyl sulfoxide (DMSO) activated by an

electrophile, in this case, a derivative of Ethanedioyl dibromide (Oxalyl chloride is more

commonly used, but the principle is the same).[2][5]

Materials:
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Reagent/Material Molar Equivalent

Primary Alcohol 1.0

Oxalyl Chloride (or Dibromide) 1.5

Dimethyl Sulfoxide (DMSO) 2.2

Triethylamine (TEA) 5.0

Anhydrous Dichloromethane (DCM) -

Procedure:

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir

bar, a thermometer, and a nitrogen inlet, dissolve oxalyl chloride (1.5 eq.) in anhydrous

dichloromethane (DCM) and cool the solution to -78 °C using a dry ice/acetone bath.

Activation of DMSO: Slowly add a solution of DMSO (2.2 eq.) in anhydrous DCM to the

oxalyl chloride solution via a syringe. Stir the mixture for 15 minutes at -78 °C.

Addition of Alcohol: Add a solution of the primary alcohol (1.0 eq.) in anhydrous DCM

dropwise to the reaction mixture. Stir for 30-45 minutes at -78 °C.

Addition of Base: Slowly add triethylamine (5.0 eq.) to the mixture. The reaction is typically

exothermic and may require careful addition to maintain the temperature below -60 °C.

Warming and Quenching: After stirring for an additional 30 minutes at -78 °C, remove the

cooling bath and allow the reaction to warm to room temperature. Quench the reaction by

adding water.

Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with a dilute HCl solution, saturated aqueous NaHCO₃, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude aldehyde.

Purification: Purify the crude product by flash column chromatography on silica gel.
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Visualizations
Below are diagrams illustrating key logical and experimental workflows.

Safe Handling Workflow for Ethanedioyl Dibromide
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Ethanedioyl dibromide.
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Caption: A simplified signaling pathway for the Swern Oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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